![molecular formula C16H16N4OS B5201373 3-(1,3-benzothiazol-2-yl)-N-methyl-N-(4-pyrimidinylmethyl)propanamide](/img/structure/B5201373.png)
3-(1,3-benzothiazol-2-yl)-N-methyl-N-(4-pyrimidinylmethyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(1,3-benzothiazol-2-yl)-N-methyl-N-(4-pyrimidinylmethyl)propanamide, also known as BMPPA, is a compound that has gained attention in scientific research due to its potential therapeutic applications. BMPPA is a small molecule that belongs to the class of benzothiazole derivatives, which have been reported to exhibit various biological activities, including anti-inflammatory, anti-tumor, and anti-viral effects.
Mechanism of Action
The mechanism of action of 3-(1,3-benzothiazol-2-yl)-N-methyl-N-(4-pyrimidinylmethyl)propanamide involves the inhibition of various signaling pathways, including the PI3K/Akt/mTOR pathway, which is known to play a critical role in cancer cell survival and proliferation. This compound has also been reported to inhibit the NF-kB pathway, which is involved in the regulation of immune responses and inflammation. In addition, this compound can inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression by modifying chromatin structure.
Biochemical and Physiological Effects:
This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. In addition, this compound can inhibit the migration and invasion of cancer cells, which are critical steps in the metastatic process. This compound has also been reported to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases. Furthermore, this compound can inhibit the replication of the hepatitis B virus and the HIV virus.
Advantages and Limitations for Lab Experiments
One of the advantages of 3-(1,3-benzothiazol-2-yl)-N-methyl-N-(4-pyrimidinylmethyl)propanamide is its broad-spectrum activity against various types of cancer cells and viruses. In addition, this compound has been shown to have low toxicity in normal cells, which is a desirable feature for a potential therapeutic agent. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in vivo. Furthermore, the pharmacokinetics and pharmacodynamics of this compound have not been fully characterized, which limits its clinical development.
Future Directions
Further research is needed to fully understand the mechanism of action of 3-(1,3-benzothiazol-2-yl)-N-methyl-N-(4-pyrimidinylmethyl)propanamide and its potential therapeutic applications. One of the future directions of research is to develop more potent and selective derivatives of this compound that can overcome its limitations, such as poor solubility and low bioavailability. In addition, preclinical studies are needed to evaluate the safety and efficacy of this compound in animal models of cancer and viral infections. Finally, clinical trials are needed to determine the optimal dose and schedule of this compound for the treatment of human diseases.
Synthesis Methods
The synthesis of 3-(1,3-benzothiazol-2-yl)-N-methyl-N-(4-pyrimidinylmethyl)propanamide has been reported in the literature by several research groups. One of the most commonly used methods involves the reaction of 2-aminobenzothiazole with N-(4-chloromethyl)pyrimidine-2-amine in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with N-methylpropanamide to yield this compound. The purity of the synthesized compound can be improved by recrystallization or column chromatography.
Scientific Research Applications
3-(1,3-benzothiazol-2-yl)-N-methyl-N-(4-pyrimidinylmethyl)propanamide has been studied extensively for its potential therapeutic applications. One of the most promising areas of research is its anti-cancer activity. Several studies have shown that this compound can inhibit the growth and proliferation of various cancer cell lines, including breast, lung, and prostate cancer. The mechanism of action of this compound involves the inhibition of the PI3K/Akt/mTOR signaling pathway, which is known to play a critical role in cancer cell survival and proliferation.
In addition to its anti-cancer activity, this compound has also been investigated for its anti-inflammatory and anti-viral effects. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. This compound has also been reported to exhibit anti-viral activity against the hepatitis B virus and the human immunodeficiency virus (HIV).
Properties
IUPAC Name |
3-(1,3-benzothiazol-2-yl)-N-methyl-N-(pyrimidin-4-ylmethyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4OS/c1-20(10-12-8-9-17-11-18-12)16(21)7-6-15-19-13-4-2-3-5-14(13)22-15/h2-5,8-9,11H,6-7,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXPANKDZKZYDLD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=NC=NC=C1)C(=O)CCC2=NC3=CC=CC=C3S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.